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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the

cornerstone of quality assurance in analytical chemistry, providing a benchmark for the

calibration of instruments, validation of methods, and ensuring the traceability of measurement

results. This guide offers a comparative overview of Propachlor ESA (Ethanesulfonic Acid)

sodium salt certified reference materials, a critical analytical standard for environmental

monitoring and agricultural testing.

Propachlor ESA is a major degradation product of the herbicide propachlor. Its presence and

concentration in environmental samples, particularly water sources, are closely monitored.

Accurate quantification of Propachlor ESA is therefore essential for regulatory compliance and

environmental safety assessment. This guide provides a comparison of key attributes of

commercially available Propachlor ESA CRMs, supported by a detailed experimental protocol

for their analysis.

Quantitative Data Comparison
The selection of a suitable CRM hinges on several key parameters typically detailed in the

Certificate of Analysis (CoA). While specific lot-to-lot values will vary, the following table

presents a comparative summary of typical specifications for Propachlor ESA sodium salt

CRMs from leading suppliers. This data is illustrative, based on the common range and

presentation for such products, and underscores the importance of consulting the specific CoA

provided with the purchased material.
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Table 1: Comparison of Propachlor ESA Sodium Salt Certified Reference Material

Specifications (Illustrative Data)

Feature
Supplier A
(e.g.,
AccuStandard)

Supplier B
(e.g., Sigma-
Aldrich
PESTANAL®)

Supplier C
(e.g., HPC
Standards)

Supplier D
(e.g., LGC
Standards)

Product Format
100 µg/mL in

Methanol
Neat Solid

100 µg/mL in

Acetonitrile
Neat Solid

CAS Number 947601-88-9 947601-88-9 947601-88-9 947601-88-9

Certified Purity N/A (Solution) 99.5% N/A (Solution) 99.2%

Purity

Uncertainty
N/A (Solution) ± 0.2% N/A (Solution) ± 0.3%

Certified

Concentration
100.0 µg/mL N/A (Neat) 100.0 µg/mL N/A (Neat)

Concentration

Uncertainty
± 0.5 µg/mL N/A (Neat) ± 0.5 µg/mL N/A (Neat)

Traceability NIST SRM NIST SRM NIST SRM NIST SRM

Accreditation
ISO 17034,

ISO/IEC 17025

ISO 17034,

ISO/IEC 17025

ISO 17034, ISO

9001

ISO 17034,

ISO/IEC 17025

Storage

Condition
0-5 °C 2-8 °C 2-8 °C 2-8 °C

Note: This table contains representative data. Always refer to the lot-specific Certificate of

Analysis for precise values.

Understanding the Certificate of Analysis (CoA)
The CoA is a critical document that accompanies a CRM, providing detailed information about

its certified properties and the methods used for certification. Key elements to scrutinize on a

CoA for a Propachlor ESA CRM include:
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Certified Value: For solutions, this is the concentration (e.g., in µg/mL). For neat materials, it

is the purity (as a mass fraction percentage).

Uncertainty: The expanded uncertainty provides a range within which the true value is

expected to lie with a stated level of confidence (typically 95%). A smaller uncertainty

indicates a higher level of confidence in the certified value.

Traceability: This establishes an unbroken chain of comparisons to a national or international

standard, such as those from the National Institute of Standards and Technology (NIST).

This is crucial for ensuring the comparability of results over time and between different

laboratories.

Homogeneity and Stability: The CoA should provide assurance that the material is

homogeneous throughout the batch and stable for the defined shelf life under the

recommended storage conditions.

Method of Certification: The analytical techniques used to determine the certified value (e.g.,

quantitative NMR, mass balance) should be stated.

Experimental Protocol: Quantification of Propachlor
ESA in Water Samples
The following is a detailed methodology for the analysis of Propachlor ESA in water, adapted

from established methods such as those developed by the U.S. Geological Survey for

acetamide herbicide degradates.[1][2] This protocol is suitable for comparing the performance

of different Propachlor ESA CRMs as calibration standards.

1. Objective: To determine the concentration of Propachlor ESA in a water sample using liquid

chromatography-tandem mass spectrometry (LC-MS/MS) with an external calibration curve

prepared from a certified reference material.

2. Materials and Reagents:

Propachlor ESA Certified Reference Material (solution or neat solid)

LC-MS/MS grade water, methanol, and acetonitrile
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Formic acid (or other appropriate mobile phase modifier)

Solid Phase Extraction (SPE) cartridges (e.g., polymeric reversed-phase)

Water sample(s) for analysis

Volumetric flasks, pipettes, and autosampler vials

3. Preparation of Standards:

Primary Stock Solution: If using a neat CRM, accurately weigh a known amount and dissolve

it in a precise volume of a suitable solvent (e.g., methanol) to create a primary stock solution.

If using a solution CRM, this may serve as the primary stock.

Working Stock Solution: Prepare a dilution of the primary stock solution to an intermediate

concentration.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

working stock solution in LC-MS/MS grade water or a suitable solvent to cover the expected

concentration range of the samples. A typical range might be 0.05 to 5.0 µg/L.

4. Sample Preparation (Solid Phase Extraction):

Condition the SPE cartridge with methanol followed by water.

Load a known volume of the water sample onto the cartridge.

Wash the cartridge to remove interferences.

Elute the Propachlor ESA from the cartridge with a suitable solvent (e.g., methanol or

acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a

known small volume of the initial mobile phase.

5. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: C18 reversed-phase column suitable for polar compounds.

Mobile Phase: A gradient of water and acetonitrile/methanol, both containing a small

percentage of formic acid.

Flow Rate: A typical flow rate for a standard analytical column.

Injection Volume: 5-20 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Select precursor and product ions specific to Propachlor ESA for

quantification and confirmation.

6. Data Analysis and Quality Control:

Generate a calibration curve by plotting the peak area of the quantification transition against

the concentration of the calibration standards.

Determine the concentration of Propachlor ESA in the samples by interpolating their peak

areas from the calibration curve.

Include quality control samples, such as a blank and a laboratory control spike, in each

analytical batch to monitor for contamination and assess accuracy and precision.

Visualizations
Workflow for CRM-based Quantification
The following diagram illustrates the general workflow for using a Propachlor ESA CRM to

quantify the analyte in a water sample.
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Standard & Sample Preparation

Analysis & Data Processing
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Caption: Workflow for Propachlor ESA quantification using a CRM.

Logical Relationship of CRM Quality Attributes
The quality and reliability of a CRM are built upon a foundation of metrological principles. The

following diagram shows the hierarchical relationship of key quality attributes.

Metrological Traceability
(to SI units via NIST SRM)
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Caption: Key quality attributes of a Certified Reference Material.

By understanding the key comparative aspects of Propachlor ESA certified reference

materials and employing a robust analytical methodology, researchers can ensure the

accuracy, reliability, and defensibility of their analytical data. The choice of a CRM should

always be guided by a thorough review of the supplier's documentation, particularly the lot-

specific Certificate of Analysis, to ensure it meets the specific requirements of the intended

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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